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Compound of Interest

Compound Name: Deoxycholic Acid

Cat. No.: B1670251

Introduction

Deoxycholic acid (DCA) is a secondary bile acid, formed as a metabolic byproduct by
intestinal bacteria from primary bile acids secreted by the liver.[1][2][3] In the context of life
sciences and drug development, it is widely recognized for its utility as a potent biological
detergent. Its amphiphilic molecular structure, possessing both hydrophobic and hydrophilic
regions, allows it to interact with and disrupt the lipid bilayers of cell membranes.[4] This
property makes DCA an effective agent for cell lysis and the solubilization of cellular and
membrane-associated proteins.[1][3][4] Classified as an anionic ionic detergent, DCA is a key
component in many standard laboratory procedures, valued for its ability to break protein-lipid
and protein-protein interactions.[5][6]

Physicochemical Properties of Deoxycholic Acid

The efficacy and application of DCA as a detergent are dictated by its distinct physicochemical
properties. These characteristics, including its Critical Micelle Concentration (CMC) and
molecular weight, are crucial for designing effective experimental protocols. The quantitative
data below has been compiled for easy reference.
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Property Value References

Chemical Formula C24H4004 [11[7118]

Molecular Weight 392.57 g/mol [1105]181[9]

Appearance White to off-white crystalline (18]
powder

Classification Anionic, ionic detergent [51[6]

Critical Micelle Conc. (CMC) 2-6 mM [1][4][5][10]

Aggregation Number 3-12 [10][11]

Average Micellar Weight 1,200-5,000 Da [10]

pKa ~6.58 [11[°]

Melting Point 171-176 °C [L1718112]
Soluble in ethanol, methanol,

Solubility and alkali hydroxide solutions; (110718191

slightly soluble in water.

Core Applications in Research

Deoxycholic acid's detergent properties are leveraged in several critical applications within

the research laboratory, from protein extraction to cell signaling studies.

Membrane Protein Solubilization

The primary challenge in studying membrane proteins is their extraction from the native lipid

bilayer in a stable, active form.[13][14] DCA effectively solubilizes these proteins by inserting its

molecules into the lipid membrane, which disrupts the bilayer integrity.[4][15] At concentrations

above its CMC, DCA forms mixed micelles containing the target protein, lipids, and detergent

molecules, effectively transferring the protein into an aqueous-compatible state.[4][13] While

considered a mild detergent, it can be denaturing to certain sensitive proteins, such as kinases.

[1][5][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.youtube.com/watch?v=z30N_7GeQcc
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8325514.htm
https://biorlab.com/product/deoxycholic-acid/
https://www.drugfuture.com/chemdata/deoxycholic-acid.html
https://www.aatbio.com/resources/biological-detergents-properties-and-applications/deoxycholate
https://www.researchgate.net/publication/11483101_Micelle_formation_of_sodium_deoxycholate_and_sodium_ursodeoxycholate_Part_1
https://www.bdmaee.net/deoxycholic-acid-deoxycholic-acid/
https://www.merckmillipore.com/HN/es/technical-documents/protocol/protein-biology/protein-purification/solubilization
https://experiments.springernature.com/articles/10.1007/978-1-4939-3637-3_15
https://experiments.springernature.com/articles/10.1007/978-1-4939-3637-3_15
https://synapse.patsnap.com/article/what-is-the-mechanism-of-deoxycholic-acid
https://www.abcam.com/ps/pdf/protocols/buffers%20and%20stock%20solutions.pdf
https://www.benchchem.com/product/b1670251#deoxycholic-acid-as-a-biological-detergent-in-research
https://www.benchchem.com/product/b1670251#deoxycholic-acid-as-a-biological-detergent-in-research
https://www.benchchem.com/product/b1670251#deoxycholic-acid-as-a-biological-detergent-in-research
https://www.benchchem.com/product/b1670251#deoxycholic-acid-as-a-biological-detergent-in-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670251?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

